Cas no 2169866-47-9 (methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate)

• Product Name: methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate
• CAS No: 2169866-47-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5290953
• PubChem ID: 165783747
• Update Time: 2025-06-12

methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(7-amino-3,4-dihydro-1(2H)-naphthalenylidene)-, methyl ester
• methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate

• Inchi： 1S/C13H15NO2/c1-16-13(15)7-10-4-2-3-9-5-6-11(14)8-12(9)10/h5-8H,2-4,14H2,1H3
• InChI Key： WMBFQHABJFCBKF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=C1C2=C(C=CC(N)=C2)CCC1

Additional information on methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate

Comprehensive Overview of Methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate (CAS No. 2169866-47-9)

The compound methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate (CAS No. 2169866-47-9) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydronaphthalene core and an amino functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate has garnered attention for its potential role in modulating key biological pathways. Its Z-configuration and ester moiety contribute to its stability and reactivity, making it a versatile building block for medicinal chemistry applications.

From an industrial perspective, the synthesis and scalability of CAS No. 2169866-47-9 are critical topics. Optimizing its production involves addressing challenges such as stereoselectivity and yield improvement. Green chemistry principles are increasingly applied to reduce waste and enhance sustainability in its manufacturing process. These efforts align with global trends toward environmentally friendly chemical production.

The compound's pharmacological properties are another area of active investigation. Preliminary studies suggest its potential as a precursor for central nervous system (CNS) agents, given its structural similarity to known neuromodulators. Researchers are exploring its interactions with neurotransmitter receptors and enzyme inhibitors, which could lead to breakthroughs in treating conditions like Parkinson's disease or depression.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing methyl 2-(1Z)-7-amino-1,2,3,4-tetrahydronaphthalen-1-ylideneacetate. These methods ensure purity and confirm its structural integrity, which is crucial for regulatory compliance and research reproducibility. The compound's UV-Vis absorption profile also makes it suitable for spectroscopic studies.

In the context of drug delivery systems, this compound's lipophilicity and molecular weight are advantageous for designing prodrugs or nanoformulations. Its compatibility with biodegradable polymers opens doors for innovative therapeutic applications, such as targeted release mechanisms or improved bioavailability.

As the scientific community continues to explore CAS No. 2169866-47-9, collaborations between academia and industry are vital. Open-access databases and computational modeling tools accelerate its study, while patent landscapes reveal growing commercial interest. Future directions may include structure-activity relationship (SAR) studies and high-throughput screening to unlock its full potential.